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Compound of Interest

Compound Name: OBA-09

Cat. No.: B609704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of OBA-
09 stock solutions for experimental use. OBA-09 is a multi-modal neuroprotectant with anti-

oxidative and anti-inflammatory properties, acting as an ester of pyruvate and salicylic acid[1]

[2]. Adherence to these guidelines is crucial for ensuring the stability, and efficacy of the

compound in research applications.

Physicochemical Properties and Solubility Data
OBA-09 is a white to off-white solid compound[1]. A summary of its key properties and solubility

in various solvents is provided below.

Property Value Reference

Molecular Weight 208.17 g/mol [1]

Molecular Formula C₁₀H₈O₅ [1]

CAS Number 856095-68-6

Appearance White to off-white solid

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
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Solubility Data:

Solvent Solubility Notes Reference

DMSO
≥ 100 mg/mL (480.38

mM)

Use newly opened,

anhydrous DMSO as

it is hygroscopic.

DMF 30 mg/mL -

Ethanol 80 mg/mL -

PBS (pH 7.2) 2.7 mg/mL -

For in vivo studies, specific solvent mixtures are recommended to achieve a clear solution.

Protocol Solvent System Solubility Reference

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (12.01

mM)

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (12.01

mM)

3
10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (12.01

mM)

Experimental Protocols
This protocol outlines the preparation of a high-concentration stock solution of OBA-09 in

dimethyl sulfoxide (DMSO).

Materials:

OBA-09 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibration: Allow the OBA-09 vial to equilibrate to room temperature before opening to

prevent condensation.

Weighing: Accurately weigh the desired amount of OBA-09 powder. For example, to prepare

1 mL of a 100 mM stock solution, weigh out 20.82 mg of OBA-09 (Molecular Weight: 208.17

g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the OBA-09 powder. Using

the previous example, add 1 mL of DMSO.

Mixing: Vortex the solution until the OBA-09 is completely dissolved. Gentle warming to 37°C

or sonication can be used to aid dissolution if precipitation occurs.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile tubes.

Storage: Store the aliquots at -20°C for up to 1 year or -80°C for up to 2 years. Some

sources suggest a shorter stability of up to 6 months at -80°C and 1 month at -20°C. It is

recommended to follow the supplier's specific instructions.

This protocol describes the preparation of a 2.5 mg/mL working solution using a co-solvent

system, suitable for animal studies. It is recommended to prepare this solution fresh on the day

of use.

Materials:

OBA-09
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DMSO

PEG300

Tween-80

Saline

Sterile tubes

Vortex mixer

Procedure:

Prepare a 25 mg/mL OBA-09 stock in DMSO.

Solvent Admixture: To prepare 1 mL of the final working solution, follow these steps in order,

ensuring the solution is mixed evenly after each addition: a. Add 400 µL of PEG300 to a

sterile tube. b. Add 100 µL of the 25 mg/mL OBA-09 DMSO stock and mix thoroughly. c. Add

50 µL of Tween-80 and mix again. d. Add 450 µL of Saline to bring the final volume to 1 mL.

Final Concentration: This procedure yields a 2.5 mg/mL OBA-09 solution in a vehicle of 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Use: Use the freshly prepared working solution for in vivo experiments on the same day.

Safety and Handling Precautions
It is essential to handle OBA-09 in a well-ventilated area and use appropriate personal

protective equipment (PPE).

Engineering Controls: Use process enclosures or local exhaust ventilation to control airborne

levels.

Personal Protective Equipment:

Eye Protection: Wear safety glasses.
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Hand Protection: Use compatible chemical-resistant gloves.

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator is

recommended.

Skin Protection: Wear a lab coat.

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.

In case of skin contact: Wash skin with soap and plenty of water. Remove contaminated

clothing.

If inhaled: Move to fresh air. If not breathing, give artificial respiration.

If ingested: Wash out the mouth with water. Do not induce vomiting.

Signaling Pathways and Experimental Workflows
OBA-09 is known to exert its neuroprotective effects by preventing NAD+ and ATP depletion

and suppressing NF-κB activity by reducing IκB-α degradation.

Below are diagrams illustrating the preparation workflow for the OBA-09 stock solution and a

simplified representation of its mechanism of action.

Stock Solution Preparation Storage

Weigh OBA-09 Powder Add Anhydrous DMSOStep 1 Vortex to Dissolve
(Apply heat/sonication if needed)

Step 2 Aliquot into Single-Use TubesStep 3 Store at -20°C or -80°CStep 4

Click to download full resolution via product page

Figure 1. Workflow for OBA-09 Stock Solution Preparation.
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Cellular Effects
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Figure 2. Simplified Mechanism of Action for OBA-09.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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